Cas no 1804725-60-7 (2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804725-60-7
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4834681
• Update Time: 2025-05-22

2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7F4NO4/c10-2-5-8(17)4(1-7(15)16)6(3-14-5)18-9(11,12)13/h3,17H,1-2H2,(H,15,16)
• InChI Key： REUQBDWLVFGBBX-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=CN=1)OC(F)(F)F)CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6

Additional information on 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid

2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic Acid: A Comprehensive Overview

2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No: 1804725-60-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, including a fluoromethyl group, a hydroxyl group, and a trifluoromethoxy substituent, exhibits remarkable biological activity and potential therapeutic applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its significance in drug discovery and development.

The molecular structure of 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid is intriguing due to the presence of multiple electron-withdrawing groups, which significantly influence its chemical reactivity and biological properties. The pyridine ring serves as the central framework, with substituents strategically positioned to enhance stability and bioavailability. The trifluoromethoxy group, in particular, contributes to increased lipophilicity and metabolic stability, making this compound an attractive candidate for various pharmacological applications.

Recent studies have demonstrated that 1804725-60-7 exhibits potent anti-inflammatory and antioxidant properties, making it a promising lead compound for the development of novel therapeutic agents. Researchers have explored its potential in treating chronic inflammatory diseases, such as arthritis and neurodegenerative disorders. The compound's ability to modulate key inflammatory pathways has been extensively investigated, with findings suggesting its efficacy in reducing cytokine production and oxidative stress.

In addition to its anti-inflammatory properties, 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid has shown remarkable selectivity towards specific cellular targets, enhancing its potential as a precision medicine. Advanced computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its mechanism of action. These studies underscore the importance of structural optimization in enhancing drug efficacy and minimizing off-target effects.

The synthesis of 1804725-60-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethoxy group via electrophilic substitution represents a critical step in the synthesis pathway. Recent advancements in catalytic fluorination have further streamlined the synthesis process, improving yield and purity while reducing environmental impact.

From an environmental standpoint, the ecological impact of 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid has been carefully evaluated. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, ongoing research is focused on optimizing its degradation pathways to ensure minimal environmental footprint during large-scale production and application.

In conclusion, 2-(Fluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No: 1804725-60-7) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features, coupled with promising biological activity, position it as a leading candidate for future drug development efforts. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to the field of therapeutic innovation.